Cas no 2137610-42-3 (Oxirane, 2-[2-[1-(chloromethyl)cyclopropyl]ethyl]-)

• Product Name: Oxirane, 2-[2-[1-(chloromethyl)cyclopropyl]ethyl]-
• CAS No: 2137610-42-3
• MF: C₈H₁₃ClO
• MW: 160.641221761703
• CID: 5287060
• Update Time: 2025-05-20

Oxirane, 2-[2-[1-(chloromethyl)cyclopropyl]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-[2-[1-(chloromethyl)cyclopropyl]ethyl]-

• Inchi： 1S/C8H13ClO/c9-6-8(3-4-8)2-1-7-5-10-7/h7H,1-6H2
• InChI Key： IJXSFDQBQAHVHY-UHFFFAOYSA-N
• SMILES： O1CC1CCC1(CCl)CC1

Additional information on Oxirane, 2-[2-[1-(chloromethyl)cyclopropyl]ethyl]-

Professional Introduction to Oxirane, 2-[2-[1-(chloromethyl)cyclopropyl]ethyl] and CAS No. 2137610-42-3

Oxirane, 2-[2-[1-(chloromethyl)cyclopropyl]ethyl], identified by the Chemical Abstracts Service Number (CAS No.) 2137610-42-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of oxiranes, which are three-membered heterocyclic ethers known for their high reactivity and utility in various chemical transformations. The structural features of this molecule, particularly its cyclopropyl and chloromethyl substituents, make it a versatile intermediate in the synthesis of more complex molecules.

The cyclopropyl group in Oxirane, 2-[2-[1-(chloromethyl)cyclopropyl]ethyl] contributes to the rigidity of the molecular framework, which can influence the compound's interactions with biological targets. This structural motif has been widely explored in medicinal chemistry due to its ability to enhance binding affinity and selectivity. The chloromethyl substituent, on the other hand, provides a reactive site for further functionalization, enabling the introduction of various pharmacophores or bioactive groups. These characteristics make the compound a valuable building block in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of innovative drug candidates using advanced synthetic methodologies. The compound Oxirane, 2-[2-[1-(chloromethyl)cyclopropyl]ethyl] has been employed in several cutting-edge studies aimed at addressing unmet medical needs. One notable area of research involves its application in the synthesis of protease inhibitors, which are crucial for treating diseases such as HIV and cancer. The unique structural features of this compound allow for precise tuning of pharmacokinetic properties, making it an attractive candidate for drug design.

Moreover, the reactivity of the oxirane ring in Oxirane, 2-[2-[1-(chloromethyl)cyclopropyl]ethyl] has been leveraged in bioconjugation strategies, where it serves as a handle for linking biomolecules such as antibodies or peptides to small-molecule drugs. This approach has revolutionized targeted therapy by enabling the delivery of high doses of active compounds directly to pathological sites while minimizing systemic toxicity. Several preclinical studies have demonstrated promising results using derivatives of this compound in models of inflammation and autoimmune disorders.

The synthesis of Oxirane, 2-[2-[1-(chloromethyl)cyclopropyl]ethyl] involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include ring-forming reactions to establish the oxirane core, followed by selective functionalization at the chloromethyl position and subsequent introduction of the cyclopropyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been utilized to achieve high yields and purity levels. These synthetic strategies not only showcase the versatility of this compound but also underscore the importance of innovative methodologies in drug development.

Recent advancements in computational chemistry have further enhanced our understanding of how Oxirane, 2-[2-[1-(chloromethyl)cyclopropyl]ethyl] interacts with biological targets. Molecular modeling studies have revealed that the compound can bind to specific pockets on enzymes and receptors with high affinity due to its optimized shape and electronic properties. These insights have guided rational drug design efforts aimed at improving therapeutic efficacy while reducing side effects. By integrating experimental data with computational predictions, researchers are able to accelerate the discovery process significantly.

The pharmaceutical industry continues to invest heavily in exploring new chemical entities like Oxirane, 2-[2-[1-(chloromethyl)cyclopropyl]ethyl] for their potential therapeutic applications. Clinical trials are underway evaluating derivatives of this compound for conditions ranging from infectious diseases to neurological disorders. The results thus far have been encouraging, with several lead compounds showing significant promise in early-phase studies. As our understanding of disease mechanisms evolves, so too does our ability to design molecules that can modulate these pathways effectively.

In conclusion,Oxirane, 2-[2-[1-(chloromethyl)cyclopropyl]ethyl] (CAS No. 2137610-42-3) represents a fascinating example of how structural innovation can drive progress in medicine. Its unique combination of reactivity and binding properties makes it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, we can expect further breakthroughs that will benefit patients worldwide by providing safer and more effective treatments for a variety of diseases.